NDSB-195

Specification

Introduction

Chemical Identity and Structure

NDSB-195 belongs to the class of non-detergent sulfobetaines (NDSBs), which are synthetic compounds designed for protein stabilization. The compound has several identifying characteristics that make it valuable for biochemical applications.

Basic Chemical Properties

NDSB-195 presents as a white solid with a molecular weight of 195.28 g/mol and the chemical formula C₇H₁₇NO₃S . Its CAS number is 160255-06-1, and it features a zwitterionic structure that maintains its properties across a wide pH range . The compound is characterized by its sulfobetaine structure, containing both positively charged quaternary ammonium and negatively charged sulfonate groups.

Structural and Physical Properties

The complete chemical name is 3-(Ethyldimethylammonio)propane-1-sulfonate, also commonly referred to as Dimethylethylammonium Propane Sulfonate . Its SMILES string is S(=O)([O-])CCCN+(C)C, and its InChI key is NNCRHRDBFDCWPA-UHFFFAOYSA-N . The compound exhibits excellent solubility properties, being highly soluble in water (greater than 2.0 molar) and showing solubility in methanol of approximately 100 mg/mL .

Biochemical Properties and Advantages

NDSB-195 possesses several distinctive biochemical properties that differentiate it from other protein stabilizers and make it particularly valuable in laboratory settings.

Zwitterionic Characteristics

One of the most important features of NDSB-195 is its zwitterionic nature across a wide pH range . Unlike many amino acids and amines whose charge state varies with pH, NDSB-195 maintains a balanced charge distribution, containing both positive and negative charges regardless of solution pH. This property makes it exceptionally useful in various buffer systems without altering the pH of the solution .

Spectroscopic Properties

NDSB-195 shows no significant absorption in the near UV range, which is particularly advantageous when measuring protein concentration spectrophotometrically at 280 nm . This feature allows researchers to accurately quantify protein concentration in solutions containing NDSB-195 without interference from the compound itself.

Applications in Protein Biochemistry

The unique properties of NDSB-195 have led to its adoption across various areas of protein biochemistry and related fields.

Protein Stabilization and Refolding

NDSB-195 is primarily known for its ability to prevent protein aggregation and facilitate the renaturation of chemically and thermally denatured proteins . This makes it an invaluable tool in protein refolding experiments, where the recovery of active protein from inclusion bodies or denatured states is crucial.

Protein Solubilization and Crystallization

The compound has demonstrated effectiveness in improving the efficiency of membrane protein solubilization . Additionally, NDSB-195 has been utilized to enhance protein crystallization, an essential step in structural biology studies . Its ability to maintain proteins in solution without denaturing them makes it particularly valuable in these applications.

Pharmaceutical and Biotechnological Applications

Beyond basic research, NDSB-195 has found applications as a drug excipient to improve drug solubility and stability . It has also been reported to facilitate cell absorption of OCT4 protein, suggesting potential applications in cellular biology and possibly drug delivery systems .

Molecular Mechanisms of Action

Recent research has provided insights into how NDSB-195 functions at the molecular level to stabilize proteins while simultaneously enhancing their flexibility.

Enhanced Stability Against Denaturation

Despite increasing protein dynamics, NDSB-195 was found to enhance the stability of ubiquitin against guanidium chloride denaturation . This paradoxical effect—increasing both flexibility and stability—represents a unique and valuable property that distinguishes NDSB-195 from other protein stabilizers.

Proposed Mechanism

Research Findings and Experimental Data

Scientific investigations have yielded valuable insights into the unique properties and applications of NDSB-195.

Studies on Ubiquitin Dynamics

The 2016 study by Wang et al. used nuclear magnetic resonance (NMR) to investigate the effects of NDSB-195 on ubiquitin dynamics . By analyzing the line width of amide proton resonances and the transverse relaxation rates of nitrogen atoms, the researchers discovered that NDSB-195 specifically enhances the microsecond-millisecond dynamics of the β4-α2 loop of ubiquitin .

Protein Crystallization Studies

NDSB-195 has been utilized in crystallography studies, including the preparation and crystallization process for X-ray diffraction analysis of the DNA-binding domain of Ets transcription factors . In these applications, NDSB-195 enhanced the stability and quality of the protein crystals, demonstrating its practical utility in structural biology research.

Interaction with Fibroblast Growth Factor

Research has examined the interaction between NDSB-195 and acidic fibroblast growth factor, highlighting its role in preventing protein aggregation during biochemical processes . These findings further support the versatility of NDSB-195 in working with different protein types.

Practical Considerations for Laboratory Use

For researchers working with NDSB-195, several practical aspects should be considered to maximize its effectiveness.

Future Research Directions

The unique properties of NDSB-195 suggest several promising avenues for future research and applications.

Structural Biology Applications

Given its ability to enhance protein crystallization, further exploration of NDSB-195 in structural biology could yield improved methods for obtaining high-quality protein crystals for challenging targets . This could advance our understanding of protein structure and function.

Therapeutic Protein Stabilization

The simultaneous enhancement of protein stability and flexibility offered by NDSB-195 could be particularly valuable for therapeutic proteins, which often face challenges in maintaining stability during storage and administration . Research into formulation with NDSB-195 could potentially extend the shelf-life and efficacy of protein-based therapies.

Mechanistic Studies

Further investigation into the molecular mechanism of how NDSB-195 simultaneously enhances protein stability and dynamics could provide insights into protein folding and stability principles . Such understanding could inform the design of new protein stabilizers with tailored properties.